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Compound of Interest

Compound Name: (+)-Lycopsamine

Cat. No.: B1675737 Get Quote

CAS Number: 10285-07-1

This technical guide provides an in-depth overview of the chemical properties, biological

activities, and relevant experimental protocols for the pyrrolizidine alkaloid, (+)-Lycopsamine.

This document is intended for researchers, scientists, and professionals in the fields of

pharmacology, toxicology, and drug development.

Chemical Properties
(+)-Lycopsamine is a naturally occurring pyrrolizidine alkaloid found in various plant species,

notably in the Boraginaceae family. It is often found alongside its N-oxide derivative. The

chemical and physical properties of (+)-Lycopsamine are summarized in the table below.
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Property Value Source

CAS Number 10285-07-1 [1][2][3][4]

Molecular Formula C₁₅H₂₅NO₅ [1][3][5]

Molecular Weight 299.36 g/mol [1][3][5]

IUPAC Name

[(7R,8R)-7-hydroxy-5,6,7,8-

tetrahydro-3H-pyrrolizin-1-

yl]methyl (2S)-2-hydroxy-2-

[(1S)-1-hydroxyethyl]-3-

methylbutanoate

[1][3]

Synonyms
Lycopsamine, Retronecine 9-

((-)-viridiflorate)
[2][3]

Melting Point 41-44°C [4]

Boiling Point 463.3±45.0 °C (Predicted) [4]

Solubility Soluble in Chloroform, Ethanol [4]

Appearance Off-White Solid [4]

Biological Activity and Signaling Pathways
(+)-Lycopsamine exhibits a range of biological activities, with its hepatotoxicity and potential

anticancer effects being the most studied.

Hepatotoxicity
(+)-Lycopsamine is a known hepatotoxin.[6] Its toxicity is primarily mediated by metabolic

activation in the liver by cytochrome P450 enzymes. This process leads to the formation of

reactive pyrrolic metabolites that can bind to cellular macromolecules like proteins and DNA,

causing cellular damage, oxidative stress, and apoptosis. This can ultimately lead to conditions

such as hepatic sinusoidal obstruction syndrome (HSOS).[7]

A proposed mechanism for the combined hepatotoxicity of intermedine (a stereoisomer of

lycopsamine) and lycopsamine involves the induction of endoplasmic reticulum (ER) stress.

This leads to an increase in intracellular Ca²⁺ and the activation of the
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PERK/eIF2α/ATF4/CHOP apoptosis pathway.[3][5] Additionally, the toxicity is associated with a

burst of intracellular reactive oxygen species (ROS) and the activation of the mitochondrial

apoptosis pathway, involving Bax, caspase-9, and caspase-3.[3]
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Start: Dried & Powdered
Plant Material

Acidic Aqueous Extraction
(e.g., 0.05 M H₂SO₄)

Centrifugation

Collect Supernatant

Solid-Phase Extraction (SPE)
(e.g., C18 or SCX cartridge)

Elution with Methanol

Solvent Evaporation

Purification by HPLC

Pure (+)-Lycopsamine N-oxide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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